Cas no 666735-14-4 (Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI))
666735-14-4 structure
Product Name:Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI)
CAS No:666735-14-4
MF:C10H13NO3
MW:195.215122938156
CID:1023026
PubChem ID:20281748
Update Time:2025-04-20
Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI)
- SCHEMBL3899027
- Methyl 2-amino-5-methoxy-4-methylbenzoate
- 666735-14-4
- VUSCAMYBJODOLO-UHFFFAOYSA-N
-
- Inchi: 1S/C10H13NO3/c1-6-4-8(11)7(10(12)14-3)5-9(6)13-2/h4-5H,11H2,1-3H3
- InChI Key: VUSCAMYBJODOLO-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)OC)C(=CC=1C)N
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.6Ų
Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
666735-14-4 (Benzoic acid, 2-amino-5-methoxy-4-methyl-, methyl ester (9CI)) Related Products
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